Cas no 571166-69-3 (Princepin)

Princepin structure
Princepin structure
Product name:Princepin
CAS No:571166-69-3
MF:C27H26O9
MW:494.489948749542
CID:6722414

Princepin Chemical and Physical Properties

Names and Identifiers

    • Princepin
    • Inchi: 1S/C27H26O9/c28-10-24-27(14-2-5-19(30)21(32)8-14)36-22-6-3-15(9-23(22)35-24)26-17-12-33-25(16(17)11-34-26)13-1-4-18(29)20(31)7-13/h1-9,16-17,24-32H,10-12H2
    • InChI Key: RSGUJBLAYQHQGR-UHFFFAOYSA-N
    • SMILES: OCC1C(C2C=C(O)C(O)=CC=2)OC2C(=CC(C3C4COC(C4CO3)C3C=C(O)C(O)=CC=3)=CC=2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • XLogP3: 1.424

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